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Compound of Interest

Compound Name: Einecs 282-346-4

Cat. No.: B15188834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound identified

by CAS number 84176-80-7. The document elucidates the chemical identity of this substance,

which is known as 2,5-dichloro-4-[[3-methyl-5-oxo-1-(4-sulfophenyl)-4H-pyrazol-4-

yl]diazenyl]benzenesulfonic acid, compounded with N,N'-diphenylguanidine (1:2). Despite a

thorough investigation into the scientific literature and chemical databases, this compound is

predominantly characterized by its industrial applications as an azo dye. To date, there is a

notable absence of published research detailing its use in life sciences, drug development, or

any specific biological or pharmacological contexts. This guide serves to summarize the

available chemical and industrial information and to highlight the current void in research

applications for this specific molecule.

Chemical Identity and Properties
The compound with CAS number 84176-80-7 is a complex salt. Its core structure is an azo

dye, characterized by the presence of a diazenyl (-N=N-) group that links a substituted

pyrazolone ring with a dichlorinated benzenesulfonic acid moiety. This anionic dye is

neutralized by two equivalents of the organic base N,N'-diphenylguanidine.

Table 1: Chemical and Physical Properties of CAS 84176-80-7
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Property Value

CAS Number 84176-80-7

IUPAC Name

2,5-dichloro-4-[[3-methyl-5-oxo-1-(4-

sulfophenyl)-4H-pyrazol-4-

yl]diazenyl]benzenesulfonic acid; N,N'-

diphenylguanidine (1:2)

Molecular Formula C₄₂H₃₈Cl₂N₁₀O₇S₂

Molecular Weight 929.9 g/mol

Synonyms Einecs 282-346-4

Physical Description Solid (presumed)

Solubility No data available

Industrial Applications
The primary application of CAS 84176-80-7 is as an azo dye. Azo dyes are a major class of

synthetic colorants used extensively in a variety of industries. The structural features of this

compound, particularly the sulfonic acid groups, suggest its use in dyeing textiles, such as wool

and polyamide, and potentially in the formulation of inks. The presence of chlorine atoms in the

structure may enhance the lightfastness and wash-fastness of the dye.

State of Research and Development
A comprehensive search of scientific literature, including medicinal chemistry, pharmacology,

and molecular biology databases, did not yield any specific research applications for CAS

number 84176-80-7 in a biological or therapeutic context. There is no publicly available data on

its pharmacological properties, mechanism of action, or its effects on any signaling pathways.

Furthermore, no quantitative biological data, such as IC50 or binding affinity values, have been

reported.

The absence of such information suggests that this compound has likely not been a subject of

investigation for pharmaceutical or biological research purposes. The focus of its

characterization has remained within the domain of industrial chemistry.
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Experimental Protocols
Due to the lack of published biological research, this guide cannot provide any experimental

protocols related to this compound.

Signaling Pathways and Logical Relationships
As there is no information on the biological activity of CAS 84176-80-7, it is not possible to

create diagrams of signaling pathways or experimental workflows. For illustrative purposes, a

diagram depicting the logical relationship of the available information is provided below.
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Caption: Information Flow for CAS 84176-80-7

Conclusion and Future Directions
In conclusion, the compound registered under CAS number 84176-80-7 is an azo dye with

established industrial applications. However, for the audience of researchers, scientists, and

drug development professionals, it is crucial to note the complete absence of data regarding its

biological activity and potential therapeutic applications.

This presents a veritable "blank slate" for investigation. Future research could involve:

Initial Biological Screening: High-throughput screening against a diverse panel of biological

targets to identify any potential bioactivity.
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Cytotoxicity Assays: Evaluation of its toxic effects on various cell lines to understand its

safety profile.

Computational Studies: In silico modeling and docking studies to predict potential

interactions with biological macromolecules.

Until such studies are undertaken and published, CAS 84176-80-7 remains a compound of

interest primarily to the dye and chemical manufacturing industries, with its potential in the life

sciences yet to be explored.

To cite this document: BenchChem. [Unveiling the Profile of CAS 84176-80-7: An Industrial
Azo Dye]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15188834#cas-number-84176-80-7-research-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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